Cas no 2503205-19-2 (1H-Imidazole, 2-bromo-1-(difluoromethyl)-)
1H-Imidazole, 2-bromo-1-(difluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-bromo-1-(difluoromethyl)-
- 2-bromo-1-(difluoromethyl)-1H-imidazole
- 2-Bromo-1-(difluoromethyl)imidazole
- 2503205-19-2
- EN300-7463777
-
- Inchi: 1S/C4H3BrF2N2/c5-3-8-1-2-9(3)4(6)7/h1-2,4H
- InChI Key: JORCMRMCKDFVMN-UHFFFAOYSA-N
- SMILES: C1(Br)N(C(F)F)C=CN=1
Computed Properties
- Exact Mass: 195.94477g/mol
- Monoisotopic Mass: 195.94477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.93±0.1 g/cm3(Predicted)
- Boiling Point: 213.8±50.0 °C(Predicted)
- pka: 0.95±0.69(Predicted)
1H-Imidazole, 2-bromo-1-(difluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7463777-0.05g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 0.05g |
$226.0 | 2025-03-11 | |
| Enamine | EN300-7463777-0.1g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 0.1g |
$337.0 | 2025-03-11 | |
| Enamine | EN300-7463777-0.25g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 0.25g |
$481.0 | 2025-03-11 | |
| Enamine | EN300-7463777-0.5g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 0.5g |
$758.0 | 2025-03-11 | |
| Enamine | EN300-7463777-1.0g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 1.0g |
$971.0 | 2025-03-11 | |
| Enamine | EN300-7463777-2.5g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 2.5g |
$1903.0 | 2025-03-11 | |
| Enamine | EN300-7463777-5.0g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 5.0g |
$2816.0 | 2025-03-11 | |
| Enamine | EN300-7463777-10.0g |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95.0% | 10.0g |
$4176.0 | 2025-03-11 | |
| Aaron | AR027LOD-50mg |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95% | 50mg |
$336.00 | 2025-02-15 | |
| Aaron | AR027LOD-100mg |
2-bromo-1-(difluoromethyl)-1H-imidazole |
2503205-19-2 | 95% | 100mg |
$489.00 | 2025-02-15 |
1H-Imidazole, 2-bromo-1-(difluoromethyl)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1H-Imidazole, 2-bromo-1-(difluoromethyl)-
Introduction to 1H-Imidazole, 2-bromo-1-(difluoromethyl) and Its Significance in Modern Chemical Research
The compound with the CAS number 2503205-19-2, identified as 1H-Imidazole, 2-bromo-1-(difluoromethyl), represents a fascinating and versatile molecule in the realm of chemical biology and pharmaceutical development. This heterocyclic aromatic compound has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine and difluoromethyl substituents on the imidazole ring imparts distinct reactivity and functional properties, making it a valuable scaffold for designing novel bioactive molecules.
1H-Imidazole, 2-bromo-1-(difluoromethyl) belongs to the imidazole class of compounds, which are widely recognized for their role in various biological processes and therapeutic interventions. The imidazole core is a key structural motif found in numerous natural products, drugs, and bioactive peptides. Its stability, aromaticity, and ability to engage in hydrogen bonding make it an ideal platform for medicinal chemists to explore new pharmacophores. The bromo and difluoromethyl groups further enhance the compound's utility by providing reactive sites for further functionalization and by influencing its electronic and steric properties.
In recent years, there has been a surge in research focused on developing new imidazole derivatives with enhanced biological activity. The introduction of halogen atoms, particularly bromine and fluorine, into the imidazole ring has been particularly effective in modulating the pharmacological properties of these compounds. For instance, 1H-Imidazole, 2-bromo-1-(difluoromethyl) has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromine atom allows for easy introduction of other functional groups via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the difluoromethyl group can improve metabolic stability and binding affinity to biological targets.
One of the most compelling aspects of 1H-Imidazole, 2-bromo-1-(difluoromethyl) is its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in disease pathogenesis. However, their large binding surfaces and lack of well-defined binding pockets make them challenging targets for drug discovery. Imidazole derivatives have shown promise in disrupting PPIs by binding to specific hotspots on the protein surfaces. The combination of bromine and difluoromethyl substituents enhances the ability of these compounds to interact with PPIs through both hydrophobic interactions and hydrogen bonding. This has led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.
The pharmaceutical industry has also explored 1H-Imidazole, 2-bromo-1-(difluoromethyl) as a building block for antiviral and antibacterial agents. The imidazole ring is a common structural element in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication processes. The bromo and difluoromethyl groups can be strategically positioned to enhance binding affinity to viral enzymes or receptors. For example, derivatives of this compound have been investigated for their potential to inhibit proteases essential for viral maturation or polymerases involved in viral genome replication. Preliminary studies have shown promising results in vitro, suggesting that further optimization could lead to novel therapeutic agents.
Beyond its applications in drug discovery, 1H-Imidazole, 2-bromo-1-(difluoromethyl) has found utility in materials science and chemical synthesis. Its unique electronic properties make it a suitable candidate for designing organic semiconductors and luminescent materials. Additionally, the presence of reactive sites allows for its use as a precursor in synthesizing more complex molecules through multi-step reactions. Researchers have leveraged its reactivity to develop novel catalysts and ligands that facilitate various organic transformations with high efficiency.
The synthesis of 1H-Imidazole, 2-bromo-1-(difluoromethyl) involves a series of well-established chemical reactions that highlight its synthetic versatility. Typically, it is prepared through a multi-step process starting from commercially available precursors such as 2-bromopyridine or 2-bromoimidazole. The introduction of the difluoromethyl group is often achieved via halogen exchange reactions or metal-catalyzed cross-coupling reactions with appropriate fluorinated reagents. These synthetic routes have been optimized over time to ensure high yields and purity, making it readily accessible for further research applications.
In conclusion,1H-Imidazole, 2-bromo-1-(difluoromethyl) (CAS no. 2503205-19-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for designing novel bioactive molecules with applications ranging from pharmaceuticals to materials science. As research continues to uncover new ways to exploit its reactivity and functionality, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.
2503205-19-2 (1H-Imidazole, 2-bromo-1-(difluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)